Cas no 10208-68-1 (11-Dodecene-2,6,10-triol, 2,6,10-trimethyl- (8CI,9CI))

11-Dodecene-2,6,10-triol, 2,6,10-trimethyl- (8CI,9CI) structure
10208-68-1 structure
Product Name:11-Dodecene-2,6,10-triol, 2,6,10-trimethyl- (8CI,9CI)
CAS No:10208-68-1
MF:C15H30O3
MW:258.396905422211
CID:173599
Update Time:2024-03-01

11-Dodecene-2,6,10-triol, 2,6,10-trimethyl- (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • 11-Dodecene-2,6,10-triol,2,6,10-trimethyl- (8CI,9CI)
    • Caparrapitriol(7CI)
    • Caparrapitriol
    • CID 101289674
    • 11-Dodecene-2,6,10-triol, 2,6,10-trimethyl- (8CI,9CI)
    • Inchi: 1S/C15H30O3/c1-6-14(4,17)10-8-12-15(5,18)11-7-9-13(2,3)16/h6,16-18H,1,7-12H2,2-5H3
    • InChI Key: IHSSOBBPIDCMER-UHFFFAOYSA-N
    • SMILES: OC(C)(CCCC(C=C)(C)O)CCCC(C)(C)O

Computed Properties

  • Exact Mass: 258.219
  • Monoisotopic Mass: 258.219
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 9
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 60.7
  • XLogP3: 2.39

Experimental Properties

  • Density: 0.979±0.06 g/cm3(Predicted)
  • Melting Point: 96-97 °C
  • Boiling Point: 399.8±27.0 °C(Predicted)
  • pka: 14.53±0.29(Predicted)

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